1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H15NO/c1-9(2)12(14)13-8-7-10-5-3-4-6-11(10)13/h3-6,9H,7-8H2,1-2H3
• InChI Key: DVSSNMHDNWXSFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC2=CC=CC=C21
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one, also known as DHI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DHI is a derivative of indole, a heterocyclic compound that is commonly found in plants and animals. DHI has been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. In

Mechanism of Action

The mechanism of action of 1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes. It also inhibits the NF-κB pathway, which is involved in inflammation and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has antioxidant properties, which can protect cells from oxidative stress and damage. It also has anti-inflammatory effects, which can reduce inflammation in the body. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, and it has also been shown to reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, this compound has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer to animals or cells. It also has a relatively short half-life in the body, which can limit its effectiveness in some applications.

Future Directions

For research on 1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one include the development of this compound derivatives with improved properties and the development of this compound-based drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one involves the condensation of 2-aminoacetophenone with cyclohexanone in the presence of a reducing agent. The reaction proceeds via a Mannich-type reaction, resulting in the formation of this compound as a yellow crystalline solid. The yield of this compound can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

1-(2,3-Dihydroindol-1-yl)-2-methylpropan-1-one has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation in the brain, which are key factors in the development of these diseases.
This compound has also been studied for its anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in various types of cancer cells, including breast, lung, and prostate cancer cells.